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Compound of Interest

Compound Name:

Tert-butyl 4-(4-

nitrophenoxy)piperidine-1-

carboxylate

Cat. No.: B163254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

tert-butyl 4-(4-nitrophenoxy)piperidine-1-carboxylate, a key intermediate in the synthesis of

various biologically active molecules. Adherence to these guidelines is crucial for ensuring a

safe laboratory environment.

Chemical Identification and Properties
Tert-butyl 4-(4-nitrophenoxy)piperidine-1-carboxylate, with CAS number 330792-70-6, is

also known by synonyms such as N-Boc-4-(4-nitrophenoxy)piperidine. It is a solid, white to off-

white in appearance. While many of its physical and chemical properties have not been fully

determined, some key data is summarized below.
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Property Value Reference

Molecular Formula C16H22N2O5

Molecular Weight 338.36 g/mol

Appearance White to off-white solid

Melting Point 95 - 100 °C

Boiling Point No data available

Water Solubility No data available

Storage Temperature 4 °C or room temperature

Hazard Identification and GHS Classification
According to available Safety Data Sheets (SDS), tert-butyl 4-(4-nitrophenoxy)piperidine-1-
carboxylate is not classified as a hazardous substance or mixture under the Globally

Harmonized System (GHS). Consequently, it has no applicable GHS labeling, hazard

statements, or signal words.

However, it is crucial to note that the toxicological properties of this chemical have not been

thoroughly investigated. Therefore, it should be handled with the standard care afforded to all

laboratory chemicals.

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Consult a physician.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove any contaminated

clothing. If irritation or other symptoms occur,

seek medical attention.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing and consult a physician.

Ingestion

Wash out the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Seek medical attention.

Handling and Storage
Proper handling and storage are essential to maintain the integrity of the compound and

ensure laboratory safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), as detailed in the next section.

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.

Recommended storage is at 4 °C, although storage at room temperature is also cited.

Store away from strong oxidizing agents.

Exposure Controls and Personal Protection
As no occupational exposure limits have been established for this compound, a conservative

approach to exposure control is recommended.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved particulate respirator.

Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: For a solid spill, sweep up the material and place it in a suitable, closed container

for disposal. Avoid creating dust. Clean the contaminated surface thoroughly.

Stability and Reactivity
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Chemical Stability: The compound is stable under recommended storage conditions.

Conditions to Avoid: Extremes of temperature and direct sunlight.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon oxides and nitrogen oxides (NOx) may be formed.

Toxicological and Ecological Information
There is a lack of comprehensive data on the toxicological and ecological effects of tert-butyl
4-(4-nitrophenoxy)piperidine-1-carboxylate.

Toxicology: The chemical, physical, and toxicological properties have not been thoroughly

investigated. No acute toxicity data is available.

Ecotoxicity: While specific data is unavailable, it is noted that the compound may cause long-

lasting harmful effects to aquatic life. It is advised to prevent its entry into drains and

waterways.

Disposal Considerations
Disposal of this chemical and its containers should be carried out in accordance with all

applicable local, regional, and national regulations. It is recommended to use a licensed

professional waste disposal service.

Experimental Protocols
While specific experimental protocols for this compound are not detailed in the safety data

sheets, a general synthetic route has been reported. The synthesis of tert-butyl 4-(4-
nitrophenoxy)piperidine-1-carboxylate can be achieved from 1-Boc-4-hydroxypiperidine and

1-fluoro-4-nitrobenzene. Researchers performing this synthesis should develop a detailed, risk-

assessed protocol that incorporates the safety and handling information provided in this guide.

Visualizations
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Figure 1: General Chemical Handling Workflow
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Figure 1: General Chemical Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b163254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Hierarchy of Safety Controls
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Figure 2: Hierarchy of Safety Controls

Disclaimer: This document is intended as a guide and is based on currently available

information. It is not a substitute for a formal risk assessment. Users should consult the most

up-to-date Safety Data Sheet (SDS) from their supplier and adhere to all institutional and

regulatory safety protocols.

To cite this document: BenchChem. ["Tert-butyl 4-(4-nitrophenoxy)piperidine-1-carboxylate"
safety and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163254#tert-butyl-4-4-nitrophenoxy-piperidine-1-
carboxylate-safety-and-handling]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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